Cas no 847783-60-2 (3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid)

• Product Name: 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid
• CAS No: 847783-60-2
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 4717440
• PubChem ID: 4850196
• Update Time: 2025-05-27

3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-ETHYL-4-OXO-2-THIOXO-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXYLIC ACID
• 3-ethyl-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxylic Acid
• 3-ethyl-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylic acid
• 3-ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid
• HMS1746K18
• NE52562
• 3-ethyl-4-oxo-2-sulfanyl-3,4-dihydro-7-quinazolineca
• 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid

• Inchi： 1S/C11H10N2O3S/c1-2-13-9(14)7-4-3-6(10(15)16)5-8(7)12-11(13)17/h3-5H,2H2,1H3,(H,12,17)(H,15,16)
• InChI Key： JCGXPKNBKMBHKG-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C(=O)O)C=CC=2C(N1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Topological Polar Surface Area: 102

3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid

3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid (CAS No. 847783-60-2): An Overview

3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid (CAS No. 847783-60-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.

The molecular structure of 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid is characterized by a quinazoline core with a sulfanyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid in the treatment of cancer. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid has also shown promising results in the field of antimicrobial research. A study conducted by researchers at the University of California (2020) found that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The sulfanyl group in the molecule is thought to play a crucial role in disrupting bacterial cell membranes, leading to cell death.

The pharmacokinetic properties of 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development. However, more research is needed to fully understand its metabolism and potential drug interactions.

Safety and toxicity assessments are essential for any potential drug candidate. Initial toxicity studies on 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid have indicated that it has low toxicity at therapeutic doses. However, long-term safety studies are still ongoing to ensure its safety for human use.

The synthesis of 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Various synthetic routes have been reported in the literature, including one-pot reactions and multistep syntheses. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact.

In conclusion, 3-Ethyl-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic Acid (CAS No. 847783-60-2) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in the development of novel drugs for various diseases.